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Compound of Interest

4-Bromo-3-methylithiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B112441

Technical Guide: 4-Bromo-3-methylthiophene-2-
carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromo-3-methylthiophene-2-
carbaldehyde, a valuable heterocyclic building block in organic synthesis. Due to its specific
substitution pattern, this compound serves as a key intermediate for the synthesis of more
complex molecules, particularly in the fields of medicinal chemistry and materials science.
While a dedicated CAS number for this aldehyde is not readily found in major chemical
databases, this guide details its probable synthetic routes from commercially available
precursors and provides relevant chemical data.

Chemical Identifiers and Properties

Given the absence of a specific CAS number for 4-Bromo-3-methylthiophene-2-
carbaldehyde, this section provides identifiers for its most immediate and stable precursors: 4-
Bromo-3-methylthiophene-2-carboxylic acid and its corresponding methyl ester. These
compounds are the logical starting points for the synthesis of the target aldehyde.

Table 1: Identifiers for Precursor Compounds
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4-Bromo-3- Methyl 4-bromo-3-
Identifier methylthiophene-2- methylthiophene-2-
carboxylic acid carboxylate
CAS Number 265652-39-9[1] 265652-38-8[2][3]

Molecular Formula

CeHsBrO25[1]

C7H7BrO2S[2][3]

4-bromo-3-methylthiophene-2-

methyl 4-bromo-3-

IUPAC Name ] ] methylthiophene-2-
carboxylic acid
carboxylate[3]
) ) ) 4-bromo-3-methyl-2-
2-Thiophenecarboxylic acid, 4- ) ) ]
Synonyms Thiophenecarboxylic acid
bromo-3-methyl-[1]
methyl ester[3]
TUVDPNVBUMLEHW- ZTDYZXWQADNRRI-
InChl Key
UHFFFAOYSA-N UHFFFAOYSA-N[2][3]
SMILES CC1=C(C(=0)0O)SC=C1Br COC(=0)C1=C(C)C(Br)=CS1

Table 2: Physicochemical Properties of Precursor Compounds

4-Bromo-3-

Methyl 4-bromo-3-

Property methylthiophene-2- methylthiophene-2-
carboxylic acid carboxylate

Molecular Weight 221.07 g/mol 235.10 g/mol [3]

Appearance Solid Solid[2]

Purity (Typical) >98% >97%][2]

Storage Temperature

4°C, under nitrogen

Synthetic Pathways

The synthesis of 4-Bromo-3-methylthiophene-2-carbaldehyde can be approached through

two primary logical pathways starting from commercially available 3-methylthiophene. The first
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involves the synthesis of the corresponding carboxylic acid followed by its reduction. The
second involves direct formylation of a brominated 3-methylthiophene derivative.

Synthesis via Carboxylic Acid Intermediate

This is a robust and common strategy for the preparation of aldehydes. It involves the synthesis
of 4-Bromo-3-methylthiophene-2-carboxylic acid, which is then reduced to the desired
aldehyde.

1. Bromination
3-Methylthiophene 2. Carboxylation (4-Bromo-3-methylthiophene-2-carboxylic acid )M(&Bromo-3-methylthiophene-z-carbaldehyde)
3-Methylthiophene Bromination 4-Bromo-3-methylthiophene M[LBromo-3-methylthiophene-2-carbaldehyde]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis
Starting Material
(3-Methylthiophene)
Intermediate Synthesis
(e.g., Carboxylic Acid)
Final Conversion
(e.g., Reduction)

( Crude Product ]

Purify

Purification

y

Column Chromatography
or Distillation

Pure 4-Bromo-3-methylthiophene-2-carbaldehyde

Characterize

¢ Anal*sis L
NMR Spectroscopy
[ (H, 13C) ) [ Mass Spectrometry ) ( IR Spectroscopy )

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b112441?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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